Cas no 1520103-72-3 (methyl 3-(1H-indol-7-yl)-3-oxopropanoate)

• Product Name: methyl 3-(1H-indol-7-yl)-3-oxopropanoate
• CAS No: 1520103-72-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6467867
• PubChem ID: 82661154
• Update Time: 2025-09-23

methyl 3-(1H-indol-7-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1H-indol-7-yl)-3-oxopropanoate
• 1520103-72-3
• EN300-1856773

• Inchi： 1S/C12H11NO3/c1-16-11(15)7-10(14)9-4-2-3-8-5-6-13-12(8)9/h2-6,13H,7H2,1H3
• InChI Key： BTPUQPUHJLQWKR-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives